Cas no 31112-92-2 (2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid)

• Product Name: 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid
• CAS No: 31112-92-2
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD06739822
• CID: 2120897
• PubChem ID: 6484278
• Update Time: 2025-06-13

2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid
• (2-Pyridin-4-yl-thiazol-4-yl)-acetic acid
• 2-(2-(Pyridin-4-yl)thiazol-4-yl)aceticacid
• 2-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]acetic acid
• VS-09948
• (2-pyridin-4-yl-thiazol-4-yl)-acetic acid, AldrichCPR
• STK633679
• AKOS000348564
• 2-(2-pyridin-4-yl-1,3-thiazol-4-yl)acetic acid
• BBL030646
• SCHEMBL5461325
• [2-(pyridin-4-yl)-1,3-thiazol-4-yl]acetic acid
• 31112-92-2
• MFCD06739822
• CS-0318133
• DA-07070

• MDL： MFCD06739822
• Inchi： 1S/C10H8N2O2S/c13-9(14)5-8-6-15-10(12-8)7-1-3-11-4-2-7/h1-4,6H,5H2,(H,13,14)
• InChI Key： PFZMTUMYAYZFSF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.3Ų

2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid

Introduction to 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid (CAS No. 31112-92-2)

2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 31112-92-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a conjugated system of a pyridine ring and a thiazole ring linked by an acetic acid moiety, exhibits promising biological activities that make it a valuable scaffold for developing novel therapeutic agents.

The structural framework of 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid combines the electron-deficient nature of the pyridine ring with the sulfur-rich environment of the thiazole ring, creating a unique chemical entity with potential interactions with biological targets. The acetic acid side chain further enhances its versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown efficacy in various disease models, including inflammation, infection, and cancer. The presence of the pyridine ring in 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid adds an additional layer of complexity, enabling interactions with multiple biological pathways simultaneously.

One of the most compelling aspects of 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid is its potential as an inhibitor of enzymes involved in inflammatory processes. Studies have demonstrated that thiazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. The pyridine moiety may further enhance these interactions by forming hydrogen bonds or hydrophobic interactions with specific residues in the enzyme active sites.

Moreover, the acetic acid group in 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid provides a site for further chemical modification, allowing researchers to explore different pharmacophoric patterns. For instance, esterification or amidation of the acetic acid side chain can alter the solubility and metabolic stability of the compound, making it more suitable for oral administration or targeted delivery systems.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds to identify potential hits with desired biological activities. 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid has been identified as a promising candidate through such computational approaches, demonstrating its potential as a lead compound for drug development. Experimental validation through high-throughput screening (HTS) and structure-based drug design (SBDD) has further supported its therapeutic relevance.

The compound's ability to interact with both protein and nucleic acid targets makes it an attractive candidate for developing multitargeted drugs. Multitargeted drug design aims to simultaneously modulate multiple disease-related pathways, which can lead to synergistic effects and improved therapeutic outcomes. 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid fits well into this paradigm due to its dual interaction capabilities.

In addition to its anti-inflammatory properties, 2-(2-(pyridin-4-yl)thiazol-4-yl)acetic acid has shown promise in preclinical studies as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit oxidative enzymes may contribute to its therapeutic potential in these conditions.

The synthesis of 2-(2-(pyridin-4-yli thiazol -4 -y l )a c e t i c a c i d involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between pyridine derivatives and thiazole precursors followed by functionalization at the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic profile of 2-(2-(pyridin - 4 - y l )t h i a z o l - 4 - y l )a c e t i c a c i d is another critical aspect that needs to be evaluated before moving into clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be thoroughly assessed to ensure safety and efficacy. In vitro and in vivo studies have begun to provide insights into these parameters, suggesting that 2-( 2 - ( p y r i d i n e - 4 - y l ) t h i a z o l - 4 - y l )a c e t i c a c i d has favorable pharmacokinetic properties suitable for further development.

The growing body of evidence supporting the therapeutic potential of 2-( 2 - ( p y r i d i n e - 4 - y l ) t h i a z o l - 4 - y l )a c e t i c a c i d has prompted several pharmaceutical companies to invest in its development as a novel drug candidate. Preclinical studies are ongoing to evaluate its efficacy and safety in various disease models. If successful, this compound could represent a significant advancement in the treatment of inflammatory diseases, cancer, and other conditions where oxidative stress plays a role.

In conclusion, 2 -( 2 -( p y r id ine - 4 - yl )t h ia z ol - 4 - yl )a ce tic ac id(CAS No .31112 .92 . 22 )is a promis ing compo und wi t h nu mero us bi ological act iviti es . Its structural features make it an ideal candidate for further exploration in drug discovery , particularly as an anti-inflammatory , antioxidant , and multitargeted therapeutic agent . With continued research and development , this compound holds great potential for improving human health and treating various diseases.